2-chloro-N-[(5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[(5-fluoro-1-methylbenzimidazol-2-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H12ClFN4O/c1-21-12-5-4-9(17)7-11(12)20-13(21)8-19-15(22)10-3-2-6-18-14(10)16/h2-7H,8H2,1H3,(H,19,22)
• InChI Key: OXEOPBNSSBOZOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N=C1CNC(=O)C3=C(N=CC=C3)Cl
• Molecular Formula: C15H12ClFN4O
• Molecular Weight: 318.73 g/mol

Description

“2-chloro-N-[(5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methyl]pyridine-3-carboxamide” is a chemical compound that likely contains an indole nucleus. Indole derivatives have been found in many important synthetic drug molecules and have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product. MCRs are generally high-yielding, operationally friendly, time- and cost-effective.

Molecular Structure Analysis

The molecular structure of this compound likely includes an indole nucleus, which is aromatic in nature and contains benzenoid nucleus. The indole nucleus is an important heterocyclic system that provides the skeleton to many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound likely involve the inherent functional groups (CO) in the indole nucleus, which can undergo C–C and C–N coupling reactions and reductions easily.

Future Directions

The future directions for this compound likely involve further exploration of its diverse biological activities and therapeutic possibilities. The use of MCRs in its synthesis also offers opportunities for the development of more efficient and sustainable synthetic strategies.